Cas no 62259-96-5 (Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl-)
62259-96-5 structure
Product Name:Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl-
CAS No:62259-96-5
MF:C13H13N3O
MW:227.261822462082
CID:452128
PubChem ID:136164088
Update Time:2025-04-19
Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl-
- 2-phenyl-5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one
- 62259-96-5
- DTXSID00488086
- SCHEMBL14107495
- AKOS023619958
- 2-Phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(1H)-one
-
- Inchi: 1S/C13H13N3O/c17-13-10-6-7-14-8-11(10)15-12(16-13)9-4-2-1-3-5-9/h1-5,14H,6-8H2,(H,15,16,17)
- InChI Key: PDFBDAYUYOZLQW-UHFFFAOYSA-N
- SMILES: O=C1C2=C(CNCC2)N=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 227.10599
- Monoisotopic Mass: 227.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- PSA: 53.49
Pyrido[3,4-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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